Cas no 101204-88-0 (Pyrido[2,3-d]pyrimidin-4(3H)-one,2-methyl-3-(1-piperidinylmethyl)-)

Pyrido[2,3-d]pyrimidin-4(3H)-one,2-methyl-3-(1-piperidinylmethyl)- Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-4(3H)-one,2-methyl-3-(1-piperidinylmethyl)-
• 2-methyl-3-(piperidin-1-ylmethyl)pyrido[2,3-d]pyrimidin-4-one
• LK 42-82
• 2-methyl-3-(piperidin-1-ylmethyl)pyrido[2,3-d]pyrimidin-4(3H)-one
• 2-Methyl-3-(piperidinomethyl)pyrido(2,3-d)pyrimidin-4(3H)-one
• LK 42
• Pyrido(2,3-d)pyrimidin-4(3H)-one, 2-methyl-3-(1-piperidinylmethyl)-
• 101204-88-0
• LK-4282
• LK 42/82
• DTXSID90143778
• AKOS040752620
• LK-42-82
• Pyrido[2,3-d]pyrimidin-4(3H)-one, 2-methyl-3-(1-piperidinylmethyl)-
• +Expand

• InChIKey： FFPRFGHBNGDGOT-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18N4O/c1-11-16-13-12(6-5-7-15-13)14(19)18(11)10-17-8-3-2-4-9-17/h5-7H,2-4,8-10H2,1H3
• SMILES： C1CCN(CN2C(C)=NC3N=CC=CC=3C2=O)CC1

Computed Properties

• Exact Mass: 258.14824
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 258.148
• Heavy Atom Count: 19
• Complexity: 376
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• LogP: 1.48120
• PSA: 48.8
• Refractive Index: 1.663
• Boiling Point: 423.5°Cat760mmHg
• Flash Point: 210°C
• Density: 1.29